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Cat. No.: B14752382 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the MRV03-068 series of modular relief valves.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of an MRV03-068 relief valve?

A1: The MRV03-068 is a modular relief valve designed to limit the maximum pressure within a

hydraulic circuit.[1][2][3] It acts as a safety device by diverting excess pressure to the tank,

thereby protecting system components from over-pressurization.[4] These valves are often

used in a "sandwich" or stackable configuration with other hydraulic components.[1][2][3][4]

Q2: What are the typical fluids and operating conditions for the MRV03-068?

A2: The MRV03-068 is typically compatible with hydraulic fluids with a viscosity grade of ISO

VG 32, 46, and 68.[5] The recommended operating temperature range is between -15°C to

70°C (-5°F to 158°F).[5] It is also crucial to maintain a fluid contamination level at or better than

ISO4406 21/19/16 or NAS1638 Class 10.[5]

Q3: How do I adjust the pressure setting of the MRV03-068?

A3: The pressure setting on an MRV03-068 can typically be adjusted using a hex screw or a

knob, depending on the specific model.[5] To increase the pressure setting, you would
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generally turn the adjustment clockwise. It is essential to use a pressure gauge to verify the

setting.[6]

Troubleshooting Guide
This guide addresses common problems encountered during the operation of MRV03-068 relief

valves.

Problem 1: System Fails to Reach Set Pressure
Symptoms:

The hydraulic system operates at a pressure lower than the valve's set point.

Actuators may seem weak or move slower than expected.[7]

The valve may be constantly bypassing fluid to the tank.

Possible Causes & Solutions:
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Possible Cause Troubleshooting Steps

Incorrect Pressure Setting

Verify the valve's pressure setting using a

calibrated pressure gauge. Adjust as necessary.

[8]

Contamination

Debris may be holding the valve partially open.

Disassemble and clean the valve components,

paying close attention to orifices and seating

surfaces.[7]

Worn or Damaged Poppet/Seat

Inspect the poppet and seat for signs of wear,

erosion, or damage. Replace the valve if

significant wear is observed.[2]

Broken Spring

A broken internal spring will prevent the valve

from building pressure. The valve must be

replaced.[2][8]

Loose Valve Fit
Ensure the modular valve is correctly installed

and that all seals are in good condition.

Problem 2: System Pressure Exceeds Set Pressure
Symptoms:

The system pressure reading is significantly higher than the relief valve's setting.

The valve fails to open and relieve pressure.

Possible Causes & Solutions:
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Possible Cause Troubleshooting Steps

Incorrect Pressure Setting
The valve may be set too high. Verify and adjust

the pressure setting.[8]

Sticking Valve Spool

Contamination or varnish buildup can cause the

internal spool to stick in the closed position.[7]

Disassemble, clean, and inspect the valve.

Blocked Orifice or Sensing Line

A blockage in the pilot stage orifice or an

external sensing line (if applicable) can prevent

the valve from opening.[7] Clean all internal

passages.

Problem 3: Valve is Leaking or Chattering (Noisy
Operation)
Symptoms:

Visible external leakage from the valve body.

Audible chattering or buzzing sound from the valve during operation.

Unstable system pressure.

Possible Causes & Solutions:
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Possible Cause Troubleshooting Steps

Worn Seals
Inspect and replace any damaged or worn O-

rings or seals.

Contamination

Debris trapped between the poppet and seat

can cause both leakage and chattering.[8] Clean

the valve thoroughly.

Air in the Hydraulic Fluid

Aeration or cavitation in the fluid can lead to

noisy operation. Check the hydraulic fluid for

foam and inspect the pump inlet for air leaks.

Improper Viscosity

Using a fluid with a viscosity that is too high or

too low can affect valve performance.[2] Ensure

the fluid viscosity is within the recommended

range.

Quantitative Data Summary
The following table summarizes the key specifications for the MRV-03 series relief valves. Note

that "068" in "MRV03-068" may refer to a specific pressure range or other feature, but the

general specifications for the MRV-03 series are as follows:

Specification Value

Maximum Operating Pressure Up to 315 bar (4500 PSI)[3][9]

Maximum Flow Rate Up to 80 lpm (21.13 gpm)[4][5]

Pressure Adjustment Ranges
Multiple ranges available, for example: 8-70

kg/cm ², 10-210 kg/cm ², 20-350 kg/cm ²[10]

Compatible Fluid Viscosity 10-400 cSt[5]

Operating Temperature -15°C to 70°C (-5°F to 158°F)[5]

Mounting Pattern NG10 / Cetop-5 / NFPA-D05[4]

Experimental Protocols
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Protocol 1: Relief Valve Pressure Setting and
Verification
Objective: To accurately set and verify the cracking pressure of an MRV03-068 relief valve.

Methodology:

System Setup:

Install the MRV03-068 valve in the hydraulic circuit.

Install a calibrated pressure gauge downstream of the pump and before the relief valve.

Ensure the outlet of the relief valve is connected to the hydraulic reservoir.

Initial Adjustment:

Turn the pressure adjustment screw or knob counter-clockwise to its minimum setting.

System Activation:

Start the hydraulic pump.

Pressure Adjustment:

Slowly turn the adjustment screw/knob clockwise while observing the pressure gauge.

Continue adjusting until the desired cracking pressure is reached. The cracking pressure

is the pressure at which the valve first begins to open and divert flow.

Verification:

Lock the adjustment mechanism.

Cycle the system to ensure the pressure does not exceed the set point.

Protocol 2: Valve Leakage Test
Objective: To determine if the relief valve is leaking internally when closed.
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Methodology:

System Pressurization:

Set the system pressure to approximately 90% of the relief valve's set cracking pressure.

Flow Measurement:

Disconnect the tank line from the relief valve outlet.

Place the end of the line into a graduated cylinder or use an in-line flow meter.

Data Collection:

Measure the volume of fluid that leaks past the valve over a specific period (e.g., one

minute).

Analysis:

Compare the measured leakage rate to the manufacturer's specifications for an

acceptable leakage rate. For many applications, there should be minimal to no leakage.

Visualizations
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Caption: Troubleshooting workflow for MRV03-068 relief valve issues.
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Caption: Experimental workflow for testing MRV03-068 relief valves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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